Cas no 1286275-05-5 (tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate)

• Product Name: tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate
• CAS No: 1286275-05-5
• MF: C₁₄H₂₀FNO₂
• MW: 253.312507629395
• MDL: MFCD18785694
• CID: 4586236
• Update Time: 2025-05-19

tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate
• TERT-BUTYL (2-(2-FLUOROPHENYL)PROPAN-2-YL)CARBAMATE

• MDL： MFCD18785694
• Inchi： 1S/C14H20FNO2/c1-13(2,3)18-12(17)16-14(4,5)10-8-6-7-9-11(10)15/h6-9H,1-5H3,(H,16,17)
• InChI Key： BIYZSWVJYQROMG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=CC=C1F)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate

Comprehensive Guide to tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate (CAS No. 1286275-05-5)

tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate (CAS No. 1286275-05-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in medicinal chemistry. The presence of a fluorophenyl group enhances its potential for bioactivity, making it a valuable intermediate in drug discovery.

The molecular structure of tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate features a tert-butyl carbamate group attached to a 2-(2-fluorophenyl)propan-2-yl moiety. This unique combination contributes to its stability and reactivity, which are critical for applications in peptide synthesis and small-molecule drug development. Researchers often utilize this compound as a protecting group or as a building block in multi-step synthetic routes.

One of the key advantages of tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate is its compatibility with various reaction conditions, including amide coupling and nucleophilic substitution. Its fluorine-substituted aromatic ring also offers opportunities for further functionalization, which is highly sought after in the design of targeted therapeutics. Recent studies highlight its role in the development of kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

In the context of green chemistry, tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate is gaining attention due to its potential for sustainable synthesis. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The market for pharmaceutical intermediates like tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate is expanding, driven by the increasing demand for innovative drugs and personalized therapies. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to academic and industrial clients. Its CAS No. 1286275-05-5 is a critical identifier for procurement and regulatory compliance.

For researchers working on central nervous system (CNS) drugs, the fluorophenyl moiety in tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate is of particular interest. Fluorine atoms are known to enhance blood-brain barrier permeability, a property frequently discussed in forums and publications focused on neuropharmacology. This compound's potential applications in neurodegenerative disease research make it a hot topic among scientists.

Handling and storage of tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate require standard laboratory precautions. It should be stored in a cool, dry place away from incompatible materials. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during use, in line with general lab safety protocols.

In summary, tert-Butyl N-[2-(2-fluorophenyl)propan-2-yl]carbamate (CAS No. 1286275-05-5) is a multifaceted compound with significant applications in drug discovery and medicinal chemistry. Its structural features and reactivity profile make it a valuable tool for researchers exploring new therapeutic agents. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation and scientific advancement.